5-Aminoindan
Cat. No. B044798
M. Wt: 133.19 g/mol
InChI Key: LEWZOBYWGWKNCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05418239
Procedure details
2-Chlorobenzoyl chloride (11.8 g) was added dropwise to a stirred mixture of 5-aminoindan (9.0 g), potassium carbonate (9.3 g), ethyl acetate (90 ml) and water (90 ml) under ice-cooling. The mixture was further stirred under ice-cooling for one hour, at the end of which time the organic layer was separated, washed with water, dried (MgSO4) and distilled to remove the solvent. The procedure gave crystals of 5-2-chlorobenzoylamino)indan. The crystals were collected by filtration and recrystallized from isopropyl ether to give colorless needles, m.p. 144°-145° C.
Name
Identifiers
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REACTION_CXSMILES
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ClC1C=CC=CC=1C(Cl)=O.N[C:12]1[CH:13]=[C:14]2[C:18](=[CH:19][CH:20]=1)[CH2:17][CH2:16][CH2:15]2.C(=O)([O-])[O-].[K+].[K+].C(OCC)(=O)C>O>[CH2:17]1[C:18]2[C:14](=[CH:13][CH:12]=[CH:20][CH:19]=2)[CH2:15][CH2:16]1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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11.8 g
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Type
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reactant
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Smiles
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ClC1=C(C(=O)Cl)C=CC=C1
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Name
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Quantity
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9 g
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Type
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reactant
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Smiles
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NC=1C=C2CCCC2=CC1
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Name
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Quantity
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9.3 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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90 mL
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
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90 mL
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Type
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solvent
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The mixture was further stirred under ice-
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling for one hour, at the end of which time the organic layer
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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was separated
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WASH
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Type
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WASH
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Details
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washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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DISTILLATION
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Type
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DISTILLATION
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Details
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distilled
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CUSTOM
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Type
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CUSTOM
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Details
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to remove the solvent
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1CCC2=CC=CC=C12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
